Trichloroacetic acid
Trichloroacetic acid
Trichloroacetic acid, solid is a colorless crystalline solid. It absorbs moisture from air and forms a syrup. It is soluble in water with release of heat. It is corrosive to metals and tissue.
Trichloroacetic acid, solution appears as clear colorless crystals dissolved in water. Corrosive to metals and tissue.
Trichloroacetic acid is a monocarboxylic acid that is acetic acid in which all three methyl hydrogens are substituted by chlorine. It has a role as a metabolite, a carcinogenic agent and a mouse metabolite. It is a monocarboxylic acid and an organochlorine compound. It is functionally related to an acetic acid. It is a conjugate acid of a trichloroacetate.
Trichloroacetate, or trichloroacetic acid, is a strong acid prepared by the reaction of chlorine with acetic acid in the presence of a suitable catalyst. In clinical chemistry and biochemistry, it is used as a precipitant of macromolecules including proteins, DNA and RNA. Trichloroacetate is also found in cosmetic treatments and topical formulations as a cauterant, which removes condyloma or warts on the skin.
Trichloroacetic acid is a natural product found in Bos taurus with data available.
Trichloroacetic Acid can cause cancer according to California Labor Code.
Trichloroacetic acid (TCA; also known as trichloroethanoic acid) is an analogue of acetic acid in which the three hydrogen atoms of the methyl group have all been replaced by chlorine atoms.
A strong acid used as a protein precipitant in clinical chemistry and also as a caustic for removing warts.
Trichloroacetic acid, solution appears as clear colorless crystals dissolved in water. Corrosive to metals and tissue.
Trichloroacetic acid is a monocarboxylic acid that is acetic acid in which all three methyl hydrogens are substituted by chlorine. It has a role as a metabolite, a carcinogenic agent and a mouse metabolite. It is a monocarboxylic acid and an organochlorine compound. It is functionally related to an acetic acid. It is a conjugate acid of a trichloroacetate.
Trichloroacetate, or trichloroacetic acid, is a strong acid prepared by the reaction of chlorine with acetic acid in the presence of a suitable catalyst. In clinical chemistry and biochemistry, it is used as a precipitant of macromolecules including proteins, DNA and RNA. Trichloroacetate is also found in cosmetic treatments and topical formulations as a cauterant, which removes condyloma or warts on the skin.
Trichloroacetic acid is a natural product found in Bos taurus with data available.
Trichloroacetic Acid can cause cancer according to California Labor Code.
Trichloroacetic acid (TCA; also known as trichloroethanoic acid) is an analogue of acetic acid in which the three hydrogen atoms of the methyl group have all been replaced by chlorine atoms.
A strong acid used as a protein precipitant in clinical chemistry and also as a caustic for removing warts.
Brand Name:
Vulcanchem
CAS No.:
76-03-9
VCID:
VC21070296
InChI:
InChI=1S/C2HCl3O2/c3-2(4,5)1(6)7/h(H,6,7)
SMILES:
C(=O)(C(Cl)(Cl)Cl)O
Molecular Formula:
C2HCl3O2
C2HCl3O2
CCl3COOH
C2HCl3O2
CCl3COOH
Molecular Weight:
163.38 g/mol
Trichloroacetic acid
CAS No.: 76-03-9
Cat. No.: VC21070296
Molecular Formula: C2HCl3O2
C2HCl3O2
CCl3COOH
Molecular Weight: 163.38 g/mol
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Specification
| Description | Trichloroacetic acid, solid is a colorless crystalline solid. It absorbs moisture from air and forms a syrup. It is soluble in water with release of heat. It is corrosive to metals and tissue. Trichloroacetic acid, solution appears as clear colorless crystals dissolved in water. Corrosive to metals and tissue. Trichloroacetic acid is a monocarboxylic acid that is acetic acid in which all three methyl hydrogens are substituted by chlorine. It has a role as a metabolite, a carcinogenic agent and a mouse metabolite. It is a monocarboxylic acid and an organochlorine compound. It is functionally related to an acetic acid. It is a conjugate acid of a trichloroacetate. Trichloroacetate, or trichloroacetic acid, is a strong acid prepared by the reaction of chlorine with acetic acid in the presence of a suitable catalyst. In clinical chemistry and biochemistry, it is used as a precipitant of macromolecules including proteins, DNA and RNA. Trichloroacetate is also found in cosmetic treatments and topical formulations as a cauterant, which removes condyloma or warts on the skin. Trichloroacetic acid is a natural product found in Bos taurus with data available. Trichloroacetic Acid can cause cancer according to California Labor Code. Trichloroacetic acid (TCA; also known as trichloroethanoic acid) is an analogue of acetic acid in which the three hydrogen atoms of the methyl group have all been replaced by chlorine atoms. A strong acid used as a protein precipitant in clinical chemistry and also as a caustic for removing warts. |
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| CAS No. | 76-03-9 |
| Molecular Formula | C2HCl3O2 C2HCl3O2 CCl3COOH |
| Molecular Weight | 163.38 g/mol |
| IUPAC Name | 2,2,2-trichloroacetic acid |
| Standard InChI | InChI=1S/C2HCl3O2/c3-2(4,5)1(6)7/h(H,6,7) |
| Standard InChI Key | YNJBWRMUSHSURL-UHFFFAOYSA-N |
| SMILES | C(=O)(C(Cl)(Cl)Cl)O |
| Canonical SMILES | C(=O)(C(Cl)(Cl)Cl)O |
| Boiling Point | 385 to 387 °F at 760 mmHg (NTP, 1992) 195.5 °C 198 °C 388 °F |
| Colorform | Colorless to white, crystalline solid. White deliquescent crystals Hygroscopic, rhombohedral crystals |
| Flash Point | greater than 230 °F (NTP, 1992) |
| Melting Point | 135 to 136 °F (NTP, 1992) 57.5 °C MP: >300 °C. Soluble in ethanol. /Sodium salt/ 58 °C 136 °F |
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